Cas no 604-34-2 (cholesteryl arachidonate)

• Product Name: cholesteryl arachidonate
• CAS No: 604-34-2
• Molecular Formula: C₄₇H₇₆O₂
• Molecular Weight: 673.10500
• CID: 952075
• PubChem ID: 24893099

cholesteryl arachidonate Properties

Names and Identifiers

• cholesteryl arachidonate
• ARACHIDONIC ACID CHOLESTERYL ESTER
• 3β-Hydroxy-5-cholestene 3-arachidonate
• 5-Cholesten-3β-ol 3-arachidonate
• Cholesteryl eicosatetraenoate
• CS-0062307
• cholest-5-en-3beta-yl (5Z,8Z,11Z,14Z-icosatetraenoate)
• DTXSID701313431
• AS-83106
• Q27156282
• (1R,3aS,3bS,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• 3beta-Hydroxy-5-cholestene 3-arachidonate
• (3beta)-cholest-5-en-3-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• CE(20:4)
• Cholest-5-en-3-ol (3beta)-, (5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate
• Cholest-5-en-3-ol (3beta)-, 5,8,11,14-eicosatetraenoate, (all-Z)-
• 20:4 Cholesteryl ester
• Arachidonic acid, cholesteryl ester
• 604-34-2
• Cholesterol 5Z,8Z,11Z,14Z-eicosatetraenoic acid ester
• [(3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• USB7VS82GH
• Cholesterol 5Z,8Z,11Z,14Z-eicosatetraenoic Acid Ester; Arachidonic Acid Cholesteryl Ester; (all-Z)-3-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate] (3beta)-Cholest-5-en-3-ol
• CE(20:4(5Z,8Z,11Z,14Z))
• Cholest-5-en-3-ol (3beta)-, 3-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate]
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• AKOS040732814
• LMST01020014
• cholesteryl (5Z,8Z,11Z,14Z-eicosatetraenoate)
• CHEBI:82751
• HY-113369
• cholest-5-en-3beta-yl (5Z,8Z,11Z,14Z-eicosatetraenoate)
• Cholesterol arachidonate

• MDL： MFCD00056441
• InChIKey： IMXSFYNMSOULQS-SXXSVFILSA-N
• Inchi： InChI=1S/C47H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,17-18,20-21,28,37-38,40-44H,7-10,13,16,19,22-27,29-36H2,1-6H3/b12-11-,15-14-,18-17-,21-20-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C

Computed Properties

• Exact Mass: 672.58500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 21
• Monoisotopic Mass: 672.58453166g/mol
• Heavy Atom Count: 49
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 14.08530
• PSA: 26.30000
• Boiling Point: 697.9±54.0 °C at 760 mmHg
• Melting Point: N/A
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 376.9±18.8 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters